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Compound of Interest

Compound Name: N-dodecyl-pSar25

Cat. No.: B15591769

Essential Safety and Handling Guide for N-
dodecyl-pSar25

This guide provides immediate, essential safety protocols and logistical plans for handling N-
dodecyl-pSar25. It is intended for researchers, scientists, and drug development professionals
to ensure a secure laboratory environment and maintain research integrity.

N-dodecyl-pSar25 is a lipid composed of an N-dodecy! unit linked to a polysarcosine (pSar)
polymer.[1][2] Polysarcosine lipids are utilized as alternatives to traditional PEGylated lipids in
the formation of lipid nanoparticles (LNPs) for applications such as RNA delivery, where they
have demonstrated improved mRNA transfection potency and better safety profiles compared
to similar PEGylated LNPs.[1][2] The substance is typically supplied as a powder.[2]

Hazard Identification and First Aid

While a specific, detailed Safety Data Sheet (SDS) for N-dodecyl-pSar25 was not found in the
search results, general safety precautions for handling laboratory chemicals should be strictly
followed.[3][4] Always consult the substance-specific SDS provided by the supplier before
handling.

Emergency First Aid Procedures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Get medical aid if irritation develops or persists.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and
drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Get medical aid immediately.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and prevent
contamination when handling N-dodecyl-pSar25. The required PPE is summarized below.
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PPE Category Item Specifications and Use
Required for protection against
Eye and Face Protection Safety Goggles dust particles and liquid

splashes.[5]

Face Shield

Recommended when there is
a high risk of splashing, such
as during the initial
reconstitution of the lyophilized

powder.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are the minimum
requirement.[5] Consider
double-gloving for added
protection, especially when
handling concentrated

solutions.

Body Protection

Laboratory Coat

A standard lab coat is required
to protect clothing and skin

from potential splashes.

Respiratory Protection

Respirator / Dust Mask

Necessary when weighing or
handling the lyophilized
powder to avoid the inhalation
of fine particles.[6] Use in a
well-ventilated area or a

chemical fume hood.[4][5]

Operational Plan: Step-by-Step Handling

Proper handling and storage are critical to maintain the stability and integrity of N-dodecyl-

pSar25.[7]

1. Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.
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Storage: Store the container in a tightly sealed, glass container at -20°C for long-term
stability.[2][7] The product is stable for at least one year at this temperature.[2]

. Preparation for Use (Handling Lyophilized Powder)

Equilibration: Before opening, remove the container from the freezer and allow it to
equilibrate to room temperature in a desiccator.[7] This crucial step prevents condensation
and moisture absorption, which can degrade the compound.[7]

Weighing: Conduct all weighing operations in a chemical fume hood or a ventilated balance
enclosure to minimize inhalation exposure.[5] Handle the powder carefully to avoid creating
dust. After weighing, tightly reseal the container.

. Reconstitution

Solvent Selection: For lipids like N-dodecyl-pSar25, a suitable organic solvent is typically
required for initial dissolution. Common choices include ethanol, DMSO, or chloroform.
Always use glass, stainless steel, or teflon labware for transferring organic solutions.[7]

Technique: Add the selected solvent to the vial containing the lyophilized powder. Mix gently
by vortexing or sonicating until the lipid is fully dissolved.

. Handling Solutions

Transfers: Use glass or chemically compatible syringes and pipette tips for all transfers.
Avoid using plastic pipet tips with organic solvents, as they can leach impurities.[7]

Storage: It is not recommended to store lipids in solution for long periods.[7] If necessary,
prepare single-use aliquots and store them frozen at -20°C or -80°C in tightly sealed glass
vials to avoid repeated freeze-thaw cycles.

Disposal Plan

All waste materials must be handled and disposed of according to federal, state, and local
environmental control regulations.

» Contaminated Materials: All materials that have come into contact with N-dodecyl-pSar25,
including pipette tips, gloves, and empty vials, should be collected in a designated, clearly
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labeled hazardous waste container.

e Aqueous & Organic Waste: Collect all solutions containing the compound as chemical waste.
Do not pour down the sink.[5] Separate waste streams (e.g., halogenated vs. non-
halogenated solvents) as required by your institution's waste management guidelines.

Quantitative Data Summary

Parameter Value Source
Storage Temperature -20°C [2]
Stability 1 Year [2]
Appearance Powder [2]
Molecular Formula Cs7H152N26025 [2]
Purity >99% [2]
Hygroscopic No [2]
Light Sensitive No [2]

N-dodecyl-pSar25 Handling Workflow
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Preparation & Handling

1. Receiving
Inspect container upon arrival.

2. Storage
Store at -20°C in a sealed
glass container.

3. Equilibration
Warm to room temp
in a desiccator.

4. Weighing Powder

Use fume hood and
respiratory PPE.

Safety Measures

Required PPE:

5. Reconstitution - Safety Goggles
Dissolve in appropriate - Lab Coat
organic solvent. - Nitrile Gloves

- Respirator (for powder)

6. Handling Solution
Use glass or compatible labware.

Used materials &
solutions

Waste Management

7. Waste Collection
Collect all contaminated solids
and liquid waste.

8. Disposal
Dispose as hazardous waste
per local regulations.

Click to download full resolution via product page

Caption: Workflow for safe handling of N-dodecyl-pSar25 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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